2'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone

Specification

• CAS No.: 898780-92-2
• Molecular Formula: C17H16ClFO
• Molecular Weight: 290.8 g/mol
• IUPAC Name: 1-(2-chloro-4-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• Standard InChI: InChI=1S/C17H16ClFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(19)10-16(15)18/h4-5,7-10H,3,6H2,1-2H3
• Standard InChI Key: AXPVVRYKESWPMB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)CCC(=O)C2=C(C=C(C=C2)F)Cl)C
• Canonical SMILES: CC1=CC(=CC(=C1)CCC(=O)C2=C(C=C(C=C2)F)Cl)C

Introduction

2'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone is a synthetic organic compound with a molecular formula of C17H16ClFO and a molecular weight of approximately 290.8 g/mol. It is identified by the CAS number 898780-92-2 and is also known as 1-(2-chloro-4-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one.

Synthesis and Applications

While specific synthesis methods for 2'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone are not detailed in the available literature, compounds of similar structure are often synthesized through reactions involving Friedel-Crafts acylation or related methods. The applications of such compounds can vary widely, including use in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis.

Comparison with Related Compounds

A closely related compound is 4'-Chloro-3-(3,5-dimethylphenyl)-2'-fluoropropiophenone, which has a similar molecular formula (C17H16ClFO) and molecular weight (290.8 g/mol) but differs in the position of the fluorine and chlorine atoms on the phenyl ring. This difference can significantly affect the compound's physical properties and reactivity.